1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole

• IUPAC Name: [2-(benzotriazol-1-yl)-2-naphthalen-1-ylethyl]-trimethylsilane
• InChI: InChI=1S/C21H23N3Si/c1-25(2,3)15-21(24-20-14-7-6-13-19(20)22-23-24)18-12-8-10-16-9-4-5-11-17(16)18/h4-14,21H,15H2,1-3H3
• InChI Key: DEWHHHADGQDGND-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC(C1=CC=CC2=CC=CC=C21)N3C4=CC=CC=C4N=N3
• Molecular Formula: C21H23N3Si
• Molecular Weight: 345.5 g/mol

Description

1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole, also known as NTB, is a chemical compound that has gained attention in scientific research due to its unique properties. NTB is a benzotriazole derivative with a trimethylsilyl group that makes it a useful tool for studying the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole involves the formation of a stable complex with copper ions, which results in a change in the fluorescence emission spectrum of the compound. This change in fluorescence can be used to detect the presence of copper ions in biological systems.
Biochemical and Physiological Effects:
1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole has been shown to have no significant biochemical or physiological effects on living organisms. It is considered to be a non-toxic compound and is therefore safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole in laboratory experiments is its high sensitivity and selectivity for copper ions. It is also easy to synthesize and is relatively inexpensive. However, one limitation of using 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole is that it requires the use of specialized equipment, such as a fluorometer, for detection.

Future Directions

There are several potential future directions for research involving 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole. One area of interest is the development of new fluorescent probes based on the structure of 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole for the detection of other metal ions in biological systems. Another potential direction is the use of 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole for the study of protein-protein interactions in disease states, such as cancer. Additionally, the development of new synthetic methods for 1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole and its derivatives could lead to new applications in the field of chemical biology.

Synthesis Methods

1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole can be synthesized through a multi-step process that involves the reaction of 2-naphthol with 2-bromoethyltrimethylsilane, followed by the reaction with sodium azide and copper (I) iodide. The final step involves the reaction of the intermediate product with 2H-1,2,3-benzotriazole in the presence of triethylamine.

Scientific Research Applications

1-[1-(Naphthalen-1-yl)-2-(trimethylsilyl)ethyl]-1H-1,2,3-benzotriazole has been used in various scientific research applications, including as a fluorescent probe for the detection of copper ions in biological systems. It has also been used as a tool for studying the mechanisms of protein-protein interactions, as well as for the detection of protein conformational changes.